Cas no 32039-21-7 (5-Amino-3-isopropyl-1,2,4-thiadiazole)

• Product Name: 5-Amino-3-isopropyl-1,2,4-thiadiazole
• CAS No: 32039-21-7
• MF: C₅H₉N₃S
• MW: 143.210058927536
• MDL: MFCD03093824
• CID: 53838
• PubChem ID: 581957
• Update Time: 2025-05-20

5-Amino-3-isopropyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Isopropyl-1,2,4-thiadiazol-5-amine
• 3-Isopropyl-1,2,4-thiadiazol-5-ylamine
• 5-Amino-3-isopropyl-1,2,4-thiadiazole
• 3-propan-2-yl-1,2,4-thiadiazol-5-amine
• 3-(1-methylethyl)-1,2,4-thiadiazol-5-amine
• MFCD03093824
• CS-0214939
• 3-Isopropyl-1,2,4-thiadiazol-5-ylamine #
• FT-0681090
• J-512723
• EN300-206227
• E45
• SCHEMBL387305
• Z431702572
• 3-(propan-2-yl)-1,2,4-thiadiazol-5-amine
• 32039-21-7
• A821101
• 5-amino-3-isopropyl-1,2,4-thiadiazole, AldrichCPR
• 1,2,4-Thiadiazole, 5-amino-3-isopropyl-
• 1,2,4-Thiadiazol-5-amine, 3-(1-methylethyl)-
• 3-Isopropyl-5-amino-1,2,4-thiadiazole
• AKOS005072948
• HA-0210
• AT11917
• DTXSID90342446

• MDL： MFCD03093824
• Inchi： 1S/C5H9N3S/c1-3(2)4-7-5(6)9-8-4/h3H,1-2H3,(H2,6,7,8)
• InChI Key： LSGLMPMOLFSULL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 143.05200
• Monoisotopic Mass: 143.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.216
• Melting Point: 119 °C
• Boiling Point: 267.7°C at 760 mmHg
• Flash Point: 115.7°C
• Refractive Index: 1.581
• PSA: 80.04000
• LogP: 1.82490

5-Amino-3-isopropyl-1,2,4-thiadiazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Amino-3-isopropyl-1,2,4-thiadiazole

Recent Advances in the Study of 5-Amino-3-isopropyl-1,2,4-thiadiazole (CAS: 32039-21-7) in Chemical Biology and Pharmaceutical Research

The compound 5-Amino-3-isopropyl-1,2,4-thiadiazole (CAS: 32039-21-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a thiadiazole core with an amino and isopropyl substituent, has been the subject of several studies exploring its biological activity, synthetic pathways, and pharmacological potential. Recent literature highlights its role as a versatile scaffold in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 5-Amino-3-isopropyl-1,2,4-thiadiazole derivatives. The research team synthesized a series of analogs and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The results demonstrated potent inhibitory activity, with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies suggested that these compounds target bacterial DNA gyrase, a critical enzyme in bacterial DNA replication.

In the context of cancer research, a recent preprint on bioRxiv (2024) explored the anticancer potential of 5-Amino-3-isopropyl-1,2,4-thiadiazole-based compounds. The study focused on their ability to inhibit protein kinases involved in tumor proliferation and metastasis. Using a combination of in vitro assays and computational modeling, the researchers identified several derivatives with selective activity against tyrosine kinase receptors, particularly those associated with non-small cell lung cancer (NSCLC). These findings suggest that 5-Amino-3-isopropyl-1,2,4-thiadiazole could serve as a promising scaffold for developing targeted kinase inhibitors.

The synthetic accessibility of 5-Amino-3-isopropyl-1,2,4-thiadiazole has also been a focus of recent research. A 2024 publication in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, utilizing water as a solvent and catalytic amounts of biodegradable reagents. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies of 5-Amino-3-isopropyl-1,2,4-thiadiazole derivatives have revealed interesting properties that warrant further investigation. A recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study published in European Journal of Pharmaceutical Sciences (2023) indicated that certain derivatives exhibit favorable blood-brain barrier penetration, suggesting potential applications in central nervous system (CNS) disorders. However, the study also noted metabolic instability in some analogs, highlighting the need for structural optimization to improve drug-like properties.

Looking forward, the versatility of 5-Amino-3-isopropyl-1,2,4-thiadiazole as a pharmacophore continues to inspire new research directions. Current investigations are exploring its potential in developing covalent inhibitors, PROTACs (Proteolysis Targeting Chimeras), and radiopharmaceuticals. The compound's ability to participate in diverse chemical reactions while maintaining biological activity makes it particularly valuable for medicinal chemistry applications. As research progresses, 5-Amino-3-isopropyl-1,2,4-thiadiazole and its derivatives are expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.